Cas no 1803701-25-8 (3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid is a fluorinated pyridine derivative with a chloromethyl substituent, offering versatile reactivity for further functionalization. The presence of both fluorine and trifluoromethoxy groups enhances its electron-withdrawing properties, making it valuable in the synthesis of agrochemicals and pharmaceuticals. The carboxylic acid moiety provides a handle for derivatization, while the chloromethyl group allows for nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules due to its structural features, which can influence binding affinity and metabolic stability. Its high purity and well-defined structure ensure consistent performance in synthetic applications.
3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid structure
1803701-25-8 structure
Product Name:3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid
CAS No:1803701-25-8
MF:C8H4ClF4NO3
MW:273.568875312805
CID:4830301
Update Time:2025-10-20

3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid
    • Inchi: 1S/C8H4ClF4NO3/c9-2-4-3(7(15)16)1-5(14-6(4)10)17-8(11,12)13/h1H,2H2,(H,15,16)
    • InChI Key: HXLVEPPHRSTFGD-UHFFFAOYSA-N
    • SMILES: ClCC1=C(N=C(C=C1C(=O)O)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.4

3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097772-1g
3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid
1803701-25-8 97%
1g
$1,534.70 2022-04-02

Additional information on 3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803701-25-8)

3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803701-25-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique structural features, including a chloromethyl group, a fluoro substituent, and a trifluoromethoxy moiety. Its molecular formula is C8H4ClF4NO3, and it exhibits a molecular weight of 273.57 g/mol. The presence of multiple electronegative groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's pyridine core is a critical scaffold in drug discovery, often leveraged for its bioisosteric properties and ability to improve metabolic stability. Researchers have shown growing interest in fluorinated pyridines due to their potential in developing novel antimicrobial agents and central nervous system (CNS) therapeutics. The trifluoromethoxy group in particular is known to enhance lipophilicity, which can improve blood-brain barrier penetration—a key consideration in CNS drug design. Additionally, the chloromethyl group offers a versatile handle for further functionalization, enabling the synthesis of more complex molecules.

In agrochemical applications, 3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid serves as a precursor for the development of crop protection agents. The fluoro and trifluoromethoxy substituents contribute to the compound's ability to resist degradation, thereby prolonging its efficacy in field conditions. This aligns with the increasing demand for sustainable pesticides that minimize environmental impact while maintaining high activity against pests. The agrochemical industry is actively exploring fluorine-containing compounds to address challenges such as pesticide resistance and regulatory restrictions.

From a synthetic perspective, the compound's carboxylic acid functionality allows for straightforward derivatization into esters, amides, or other derivatives, expanding its utility in medicinal chemistry. Recent studies highlight its role in the synthesis of protease inhibitors and kinase modulators, which are pivotal in treating diseases like cancer and inflammatory disorders. The integration of AI-driven drug discovery platforms has further accelerated the identification of pyridine-based lead compounds, with CAS No. 1803701-25-8 emerging as a promising candidate for virtual screening campaigns.

Environmental and regulatory considerations are also paramount when working with halogenated pyridines. While the compound is not classified as hazardous under current guidelines, proper handling and disposal practices are essential to ensure safety. The green chemistry movement has spurred interest in developing more efficient synthetic routes for such intermediates, reducing waste and energy consumption. Researchers are investigating catalytic methods and biocatalytic transformations to streamline the production of fluorinated building blocks like this one.

In summary, 3-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803701-25-8) represents a versatile and valuable tool in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and material science, reflecting the broader trends toward fluorine-containing bioactive molecules. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agricultural sustainability.

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